Cas no 2680561-07-1 (2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid)

• Product Name: 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid
• CAS No: 2680561-07-1
• MF: C₉H₁₁F₂NO₃
• MW: 219.185349702835
• CID: 6380083
• PubChem ID: 165910439
• Update Time: 2025-10-28

2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680561-07-1
• EN300-28273781
• 2-acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid
• 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid

• Inchi： 1S/C9H11F2NO3/c1-4(13)12-6(8(14)15)3-2-5-7(12)9(5,10)11/h5-7H,2-3H2,1H3,(H,14,15)
• InChI Key： WDHZUGHWLAKKDQ-UHFFFAOYSA-N
• SMILES： FC1(C2C1CCC(C(=O)O)N2C(C)=O)F

Computed Properties

• Exact Mass: 219.07069954g/mol
• Monoisotopic Mass: 219.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid

Introduction to 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid (CAS No. 2680561-07-1)

2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid, identified by the CAS number 2680561-07-1, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its distinctive bicyclic framework and functional groups. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The molecular structure of 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid features a fused bicyclic system consisting of a seven-membered azabicycloalkane core substituted with acetyl and difluoro groups. The presence of these functional groups imparts unique electronic and steric properties to the molecule, which are critical in determining its interaction with biological targets. Specifically, the acetyl group can serve as a key pharmacophore for modulating enzyme activity, while the difluoro substitution enhances metabolic stability and binding affinity.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes involved in cancer metabolism. 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid has been investigated for its potential role in modulating key metabolic pathways such as glycolysis and the tricarboxylic acid (TCA) cycle. Preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes like hexokinase and pyruvate kinase, which are crucial for energy metabolism in tumor cells. These findings align with the broader trend in oncology research toward developing metabolic therapeutics that disrupt cancer cell survival and proliferation.

The fluorine atoms in the difluoro moiety play a pivotal role in enhancing the pharmacokinetic properties of 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid. Fluorine substitution is a well-established strategy in drug design to improve lipophilicity, reduce metabolic clearance, and increase binding affinity to biological targets. The incorporation of two fluorine atoms at the 7-position of the bicyclic system not only enhances the compound's stability but also fine-tunes its binding interactions with proteins such as kinases and other enzyme targets relevant to inflammation and immunomodulation.

Recent advances in computational chemistry have enabled more accurate predictions of the binding modes and affinity of small molecules like 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid to their target proteins. Molecular docking studies have revealed that this compound can effectively bind to active sites of enzymes involved in inflammatory pathways, such as COX (cyclooxygenase) and LOX (lipoxygenase). These interactions suggest potential applications in the management of chronic inflammatory diseases, where modulation of these enzymes can lead to significant therapeutic benefits.

The synthesis of 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid presents unique challenges due to its complex bicyclic structure and sensitive functional groups. However, recent methodologies involving transition-metal-catalyzed cyclization reactions have provided more efficient routes to constructing such molecules. These synthetic approaches have not only improved yield but also allowed for greater functional group tolerance, enabling chemists to explore diverse derivatives with tailored biological activities.

From a medicinal chemistry perspective, 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid represents an excellent scaffold for further derivatization and optimization. By modifying substituents at various positions on the bicyclic core, researchers can fine-tune pharmacological properties such as solubility, bioavailability, and target specificity. This flexibility makes it an attractive platform for developing novel drugs with improved efficacy and reduced side effects.

The potential applications of 2-Acetyl-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid extend beyond oncology and inflammation research. Its unique structural features make it a promising candidate for exploring new therapeutic modalities in neurodegenerative diseases, where modulation of enzyme activity and metabolic pathways is critical for disease progression and treatment.

In conclusion, 2-Acetyl-7,7-difluoro - 2 - azabicyclo [ 4 . 1 . 0 ] heptane - 3 - carboxylic acid ( CAS No . 2680561 - 07 - 1 ) is a structurally intriguing compound with significant potential in drug discovery . Its unique chemical properties , combined with promising preclinical data , position it as a valuable asset in the development of next-generation therapeutics targeting metabolic disorders , inflammation , and cancer . As research continues to uncover new biological functions and synthetic strategies , this compound is poised to play an increasingly important role in advancing therapeutic innovation .